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Compound of Interest

Compound Name: Mesquitol

CAS No.: 109671-55-8

Cat. No.: B12774313

Get Quote

Introduction

Mesquitol, a flavan-3-ol compound, is a potent antioxidant with significant interest in the

pharmaceutical and nutraceutical industries.[1][2] Accurate and precise quantification of

Mesquitol in various samples, particularly from natural sources like the heartwood of Prosopis

juliflora, is crucial for quality control, formulation development, and research.[1][2][3] This

document provides a detailed High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV) method for the reliable quantification of Mesquitol. The protocols and

data presented are intended for researchers, scientists, and drug development professionals.

Chromatographic Conditions
A validated reverse-phase HPLC (RP-HPLC) method has been established for the

quantification of Mesquitol.[1] The separation is achieved using a C18 column with an isocratic

mobile phase, and detection is performed using a UV-Vis detector.
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Parameter Specification

HPLC System
Shimadzu LC–10AT Liquid Chromatography

system or equivalent

Detector SPD–10A UV-Vis detector or equivalent

Column C18 LunaR column (15 cm x 2.1 mm, 2.7 µm)

Mobile Phase
Acetonitrile : Water (0.1% Formic Acid) (70:30,

v/v)

Flow Rate 0.4 mL/min

Injection Volume 10 µL

Column Temperature 25°C

Detection Wavelength 280 nm

Method Validation Summary
The HPLC-UV method for Mesquitol has been validated according to the International Council

on Harmonisation (ICH) guidelines, demonstrating its accuracy, precision, and robustness.[1]

While specific validation data for Mesquitol is not publicly available, the following table

summarizes typical performance characteristics for HPLC-UV analysis of flavan-3-ols, such as

catechins, which are structurally similar to Mesquitol.

Validation Parameter Typical Performance Characteristics

Linearity Range 1 - 100 µg/mL[4][5]

Correlation Coefficient (r²) > 0.999[6]

Limit of Detection (LOD) < 0.2 µg/mL[4][5]

Limit of Quantification (LOQ) < 0.7 µg/mL[4]

Precision (%RSD) Intra-day: < 2.1% Inter-day: < 6.7%[6]

Accuracy (Recovery %) 96% - 110%[6]
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Experimental Protocols
Standard Solution Preparation

Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pure Mesquitol reference

standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the

mobile phase (Acetonitrile:Water with 0.1% Formic Acid, 70:30 v/v). Sonicate for 10 minutes

to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with the mobile phase to achieve concentrations within the

expected linear range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

Sample Preparation (from Prosopis juliflora Heartwood)
Extraction:

Grind the dried heartwood of Prosopis juliflora into a fine powder.

Perform a Soxhlet extraction using methanol or acetone as the solvent.[1]

Evaporate the solvent from the extract under reduced pressure to obtain the crude extract.

Sample Solution Preparation:

Accurately weigh a known amount of the crude extract.

Prepare a stock solution by dissolving the crude extract in the mobile phase. A suggested

starting concentration is 1 mg/mL.

Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial prior to

injection.

HPLC Analysis Procedure
System Equilibration: Equilibrate the HPLC system with the mobile phase at a flow rate of

0.4 mL/min for at least 30 minutes or until a stable baseline is achieved.
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Calibration Curve: Inject 10 µL of each working standard solution in triplicate. Construct a

calibration curve by plotting the peak area against the concentration of Mesquitol.

Sample Analysis: Inject 10 µL of the prepared sample solution in triplicate.

Quantification: Determine the concentration of Mesquitol in the sample by comparing its

peak area with the calibration curve.
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Caption: Experimental Workflow for Mesquitol Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12774313/docs#application-notes-and-protocols-for-
the-quantification-of-mesquitol-by-hplc-uv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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